Cas no 2172075-15-7 (4-bromo-1-2-methyl-2-(propan-2-yloxy)propyl-1H-imidazole)

• Product Name: 4-bromo-1-2-methyl-2-(propan-2-yloxy)propyl-1H-imidazole
• CAS No: 2172075-15-7
• MF: C₁₀H₁₇BrN₂O
• MW: 261.158781766891
• CID: 6563202
• PubChem ID: 165572613
• Update Time: 2025-07-30

4-bromo-1-2-methyl-2-(propan-2-yloxy)propyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-2-methyl-2-(propan-2-yloxy)propyl-1H-imidazole
• EN300-1613825
• 4-bromo-1-[2-methyl-2-(propan-2-yloxy)propyl]-1H-imidazole
• 2172075-15-7

• Inchi： 1S/C10H17BrN2O/c1-8(2)14-10(3,4)6-13-5-9(11)12-7-13/h5,7-8H,6H2,1-4H3
• InChI Key： LWOXRZRKOUFXQN-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)CC(C)(C)OC(C)C

Computed Properties

• Exact Mass: 260.05243g/mol
• Monoisotopic Mass: 260.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27Ų

Additional information on 4-bromo-1-2-methyl-2-(propan-2-yloxy)propyl-1H-imidazole

Introduction to 4-bromo-1-2-methyl-2-(propan-2-yloxy)propyl-1H-imidazole (CAS No. 2172075-15-7)

4-bromo-1-2-methyl-2-(propan-2-yloxy)propyl-1H-imidazole (CAS No. 2172075-15-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural framework, combines a brominated imidazole core with an alkoxypropyl side chain, making it a versatile intermediate in the development of novel bioactive molecules. The presence of both bromine and alcohol functional groups provides multiple points for further chemical modification, enabling its application in diverse synthetic pathways.

The bromine substituent in the imidazole ring serves as a key handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to construct complex heterocyclic frameworks. These reactions are pivotal in the synthesis of drug candidates targeting various therapeutic areas, including oncology, infectious diseases, and neurodegenerative disorders. The propan-2-yloxy group, on the other hand, introduces a hydrophilic alkoxy moiety that can enhance the solubility and bioavailability of derivatives, making this compound particularly valuable for pharmacokinetic optimization.

In recent years, the imidazole scaffold has been extensively studied for its biological activity and potential therapeutic applications. Imidazole derivatives exhibit a broad spectrum of pharmacological effects, ranging from antifungal and antiviral properties to anti-inflammatory and anticancer activities. The structural motif of 4-bromo-1-2-methyl-2-(propan-2-yloxy)propyl-1H-imidazole aligns well with these trends, offering a promising platform for drug discovery efforts. Researchers have leveraged its reactivity to develop novel analogs with enhanced binding affinity and reduced toxicity compared to parent compounds.

One notable application of this compound is in the synthesis of kinase inhibitors, which play a crucial role in targeted cancer therapies. Kinases are enzymes that regulate numerous cellular processes, and their dysregulation is often associated with cancer progression. By modifying the bromo-imidazole core with various substituents introduced through cross-coupling reactions, scientists have generated libraries of kinase inhibitors with improved selectivity and efficacy. The propan-2-yloxy group further aids in fine-tuning the pharmacokinetic properties of these inhibitors, ensuring better absorption and distribution within the body.

The pharmaceutical industry has also explored this compound as a precursor for developing antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting specific viral enzymes can disrupt their life cycle. Imidazole derivatives have shown promise in targeting viral proteases and polymerases, contributing to the development of new antiviral drugs. The versatility of 4-bromo-1-2-methyl-2-(propan-2-yloxy)propyl-1H-imidazole allows for rapid derivatization into compounds with potent antiviral activity while maintaining favorable pharmacological profiles.

Advances in computational chemistry have further accelerated the design and optimization of derivatives based on this scaffold. Molecular modeling techniques enable researchers to predict the binding modes of potential drug candidates with high precision, reducing the need for extensive experimental screening. This approach has been instrumental in identifying lead compounds that exhibit optimal interactions with biological targets. The combination of experimental synthesis and computational analysis provides a robust framework for developing next-generation therapeutics.

The synthetic utility of 4-bromo-1-2-methyl-2-(propan-2-yloxy)propyl-1H-imidazole extends beyond pharmaceutical applications into agrochemicals and material science. In agrochemistry, imidazole derivatives serve as key components in fungicides and herbicides due to their ability to disrupt fungal cell wall synthesis or inhibit plant growth regulators. The structural features of this compound make it an attractive building block for designing environmentally friendly agrochemicals that offer high efficacy with reduced ecological impact.

In material science, imidazole-based compounds are explored for their potential use in organic electronics and coordination chemistry. The imidazole ring can act as a ligand in metal complexes, influencing electronic properties and catalytic activity. Researchers have utilized derivatives of this compound to develop novel catalysts for industrial processes or organic light-emitting diodes (OLEDs). The ability to fine-tune electronic properties through structural modifications makes this class of compounds valuable for advancing technological applications.

The future prospects of 4-bromo-1-2-methyl-2-(propan-2-yloxy)propyl-1H-imidazole are promising, driven by ongoing research efforts aimed at expanding its utility across multiple domains. Innovations in synthetic methodologies continue to emerge, enabling more efficient access to complex derivatives with tailored properties. Collaborative efforts between academia and industry are fostering interdisciplinary approaches that leverage cutting-edge technologies to maximize the potential of this versatile intermediate.

As our understanding of biological systems grows more sophisticated, so too does our capacity to design molecules that interact with precision at the molecular level. 4-bromo-1-2-methyl-2-(propan-2-yloxy)propyl-1H-imidazole exemplifies how structural innovation can lead to breakthroughs in medicine and beyond. By harnessing its unique reactivity and functional diversity, scientists are paving the way for new treatments that address unmet medical needs while adhering to principles of sustainability and efficiency.